Thin-layer chromatographic separation and colorimetric determination of rhamnose, quinovose, fucose and glucose
ANALYSTANALYST Pub Date: DOI: 10.1039/AN9729700977
Abstract
A thin-layer chromatographic method has been developed for the separation and subsequent determination of rhamnose, quinovose, fucose and glucose: 50 to 200 nmol of each of the four sugars can be adequately separated in a single ruled lane 20 mm wide on the plate; after elution the individual sugars are determined colorimetrically with the phenol-sulphuric acid reagent. The method requires the use of only simple apparatus and should have wide application. It has advantages over the gas-liquid and paper chromatographic methods and is less time consuming.
Recommended Literature
- [1] Taming the polysulphide shuttle in Li–S batteries by plasma-induced asymmetric functionalisation of the separator†
- [2] Temperature dependent cubic and hexagonal close packing in micellar structures
- [3] Poly(arylene ether ketone) proton exchange membranes grafted with long aliphatic pendant sulfonated groups for vanadium redox flow batteries
- [4] Pyrimidine-based antimalarials: design strategies and antiplasmodial effects†
- [5] RNA imaging in living mice enabled by an in vivo hybridization chain reaction circuit with a tripartite DNA probe†
- [6] Nondoped organic light-emitting diodes with low efficiency roll-off: the combination of aggregation-induced emission, hybridized local and charge-transfer state as well as high photoluminescence efficiency†
- [7] Enhancement of fluorescent properties of near-infrared dyes using clickable oligoglycerol dendrons†
- [8] Rationally designed anionic diblock copolymer worm gels are useful model systems for calcite occlusion studies†
- [9] Proximity effects in diaryl derivatives. Part V. Syntheses of 2,7-and 2,8-dichlorophenoxazine derivatives. Smiles rearrangements activated only by halogen substituents
- [10] Nitrogen-doped CeOx nanoparticles modified graphitic carbon nitride for enhanced photocatalytic hydrogen production†
Journal Name：Analyst
Research Products
-
CAS no.: 150517-85-4
-
CAS no.: 1073-32-1
-
CAS no.: 16733-90-7
